Sulfonamides as new hydrogen atom transfer (HAT) catalysts for photoredox allylic and benzylic C–H arylations†

Chemical Communications Pub Date: 2018-01-29 DOI: 10.1039/C7CC09457D

Abstract

A catalytic amount of a sterically and electronically tuned diarylsulfonamide promoted allylic and benzylic C–H arylations in cooperation with a visible light photoredox catalyst. This is the first example of the catalytic use of a sulfonamidyl radical to promote the hydrogen atom transfer process.

Graphical abstract: Sulfonamides as new hydrogen atom transfer (HAT) catalysts for photoredox allylic and benzylic C–H arylations
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